Cas no 651292-22-7 (L-Threonine, L-alanyl-L-valyl-L-valyl-)

• Product Name: L-Threonine, L-alanyl-L-valyl-L-valyl-
• CAS No: 651292-22-7
• MF: C₁₇H₃₂N₄O₆
• MW: 388.459184646606
• CID: 406754
• PubChem ID: 71377021
• Update Time: 2025-04-19

L-Threonine, L-alanyl-L-valyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-alanyl-L-valyl-L-valyl-
• (2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxybutanoic acid
• L-Alanyl-L-valyl-L-valyl-L-threonine
• 651292-22-7
• DTXSID80799682

• Inchi： 1S/C17H32N4O6/c1-7(2)11(19-14(23)9(5)18)15(24)20-12(8(3)4)16(25)21-13(10(6)22)17(26)27/h7-13,22H,18H2,1-6H3,(H,19,23)(H,20,24)(H,21,25)(H,26,27)/t9-,10+,11-,12-,13-/m0/s1
• InChI Key： WNDHMXUUNAIXPG-PPCPHDFISA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](C)N)=O)N[C@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)C(C)C

Computed Properties

• Exact Mass: 388.23236
• Monoisotopic Mass: 388.23218475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 170.85